Cas no 73914-82-6 (D-Glutamic acid,N-(phenylmethyl)-)

• Product Name: D-Glutamic acid,N-(phenylmethyl)-
• CAS No: 73914-82-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD00797916
• CID: 554913
• PubChem ID: 53471452
• Update Time: 2025-10-29

D-Glutamic acid,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-(phenylmethyl)-
• (2R)-2-(benzylamino)pentanedioic acid
• (R)-N-BENZYLGLUTAMIC ACID
• AG-G-93024
• CTK5D8910
• SureCN3387298
• 73914-82-6
• SCHEMBL3387298
• DTXSID70703652
• (R)-2-(Benzylamino)pentanedioic acid
• (R)-N-BenZylglutamic acid (BZl-D-Glu-OH)
• MFCD00797916
• N-Benzyl-D-glutamic acid

• MDL： MFCD00797916
• Inchi： 1S/C12H15NO4/c14-11(15)7-6-10(12(16)17)13-8-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2,(H,14,15)(H,16,17)/t10-/m1/s1
• InChI Key： IHSNQUNHINYDDN-SNVBAGLBSA-N
• SMILES： OC([C@@H](CCC(=O)O)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: -1.5

Experimental Properties

• PSA: 86.63000
• LogP: 1.48510

Additional information on D-Glutamic acid,N-(phenylmethyl)-

D-Glutamic acid,N-(phenylmethyl)- (CAS No. 73914-82-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

D-Glutamic acid,N-(phenylmethyl)-, identified by its CAS number 73914-82-6, is a compound of significant interest in the realms of chemical biology and pharmaceutical innovation. This amino acid derivative, characterized by its structural incorporation of a phenylmethyl (benzyl) group, has garnered attention for its potential applications in drug development, enzyme inhibition, and as a key intermediate in synthetic chemistry.

The molecular structure of D-Glutamic acid,N-(phenylmethyl)- consists of a glutamic acid backbone with an N-substituent benzyl group. This configuration imparts unique chemical properties that make it a valuable candidate for various biochemical and pharmacological studies. The presence of the benzyl group enhances the compound's solubility and reactivity, facilitating its use in complex synthetic pathways and molecular modifications.

In recent years, research has highlighted the compound's role in the development of novel therapeutic agents. Specifically, D-Glutamic acid,N-(phenylmethyl)- has been explored as a precursor in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The benzyl substitution on the glutamic acid residue provides a stable scaffold for further functionalization, enabling the creation of diverse pharmacophores.

One of the most compelling applications of D-Glutamic acid,N-(phenylmethyl)- is in the field of enzyme inhibition. The compound's structure allows it to interact with specific enzymatic targets, modulating their activity in ways that could lead to new treatments for various diseases. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory medications.

The pharmaceutical industry has been particularly interested in leveraging D-Glutamic acid,N-(phenylmethyl)- for its chiral properties. The D-isomer of glutamic acid, in contrast to the more commonly studied L-isomer, offers a different set of interactions with biological targets. This has led to investigations into its use as an enantioselective catalyst or intermediate in asymmetric synthesis, where achieving high enantiomeric purity is crucial for drug efficacy and safety.

Advances in computational chemistry have further enhanced the understanding of D-Glutamic acid,N-(phenylmethyl)-'s behavior. Molecular modeling studies have revealed insights into its binding mechanisms with biological targets, providing a foundation for rational drug design. These simulations have helped researchers predict how modifications to the benzyl group might improve binding affinity or selectivity, paving the way for more effective therapeutic agents.

In addition to its pharmaceutical applications, D-Glutamic acid,N-(phenylmethyl)- has found utility in materials science. Its ability to form stable complexes with other molecules makes it a valuable component in the development of novel polymers and coatings. These materials exhibit enhanced durability and functionality, making them suitable for applications ranging from medical devices to advanced electronics.

The synthesis of D-Glutamic acid,N-(phenylmethyl)- presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce large quantities of the compound for research and commercial purposes.

The environmental impact of producing and using D-Glutamic acid,N-(phenylmethyl)- is also a consideration. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during synthesis. These efforts align with broader industry trends aimed at developing sustainable practices that reduce the ecological footprint of chemical manufacturing.

The future prospects for D-Glutamic acid,N-(phenylmethyl)- are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its properties continues to grow, so too will its role in advancing chemical biology and pharmaceutical science. The compound's versatility makes it a cornerstone in the development of innovative solutions across multiple scientific disciplines.